Cas no 2227767-64-6 (rac-(1R,2R)-2-{2-methyl(propan-2-yl)aminoethyl}cyclopropan-1-amine)

Technical Introduction: rac-(1R,2R)-2-{2-methyl(propan-2-yl)aminoethyl}cyclopropan-1-amine is a chiral cyclopropylamine derivative featuring a branched alkylaminoethyl substituent. Its stereochemically defined structure, with (1R,2R) configuration, makes it a valuable intermediate in asymmetric synthesis and pharmaceutical applications. The cyclopropane ring imparts rigidity, while the tertiary amine functionality enhances reactivity in nucleophilic or coordination chemistry. This compound is particularly useful in the development of bioactive molecules, such as enzyme inhibitors or receptor modulators, due to its conformational constraints and potential for stereoselective interactions. Its synthetic versatility and structural specificity render it advantageous for medicinal chemistry and fine chemical synthesis.
rac-(1R,2R)-2-{2-methyl(propan-2-yl)aminoethyl}cyclopropan-1-amine structure
2227767-64-6 structure
Product Name:rac-(1R,2R)-2-{2-methyl(propan-2-yl)aminoethyl}cyclopropan-1-amine
CAS No:2227767-64-6
MF:C9H20N2
MW:156.268502235413
CID:6015549
PubChem ID:165716844
Update Time:2025-06-12

rac-(1R,2R)-2-{2-methyl(propan-2-yl)aminoethyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • rac-(1R,2R)-2-{2-methyl(propan-2-yl)aminoethyl}cyclopropan-1-amine
    • 2227767-64-6
    • EN300-1770051
    • rac-(1R,2R)-2-{2-[methyl(propan-2-yl)amino]ethyl}cyclopropan-1-amine
    • Inchi: 1S/C9H20N2/c1-7(2)11(3)5-4-8-6-9(8)10/h7-9H,4-6,10H2,1-3H3/t8-,9-/m1/s1
    • InChI Key: KOEHGVDQLXBSFX-RKDXNWHRSA-N
    • SMILES: N[C@@H]1C[C@H]1CCN(C)C(C)C

Computed Properties

  • Exact Mass: 156.162648646g/mol
  • Monoisotopic Mass: 156.162648646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 29.3Ų

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rac-(1R,2R)-2-{2-methyl(propan-2-yl)aminoethyl}cyclopropan-1-amine Related Literature

Additional information on rac-(1R,2R)-2-{2-methyl(propan-2-yl)aminoethyl}cyclopropan-1-amine

Professional Introduction to Rac-(1R,2R)-2-{2-methyl(propan-2-yl)aminoethyl}cyclopropan-1-amine (CAS No. 2227767-64-6)

Rac-(1R,2R)-2-{2-methyl(propan-2-yl)aminoethyl}cyclopropan-1-amine is a heterocyclic amine compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. With a CAS number of 2227767-64-6, this compound belongs to a class of molecules that exhibit promising characteristics for further exploration in drug development. The cyclopropane ring in its structure introduces rigidity, which can influence the molecule's interactions with biological targets, making it a valuable candidate for medicinal chemistry investigations.

The nomenclature of this compound provides detailed insights into its chemical composition. The prefix "rac-" indicates that the molecule is a racemic mixture, meaning it contains equal amounts of both enantiomers. The (1R,2R) configuration specifies the stereochemistry at the two chiral centers, which is crucial for understanding its biological behavior. The presence of a 2-methyl(propan-2-yl)aminoethyl side chain adds complexity and may contribute to specific pharmacophoric features that are essential for drug-like properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various biological targets. Studies suggest that the rigid cyclopropane core and the amine functional group may interact with proteins in ways that could lead to therapeutic effects. For instance, such compounds have been explored for their potential in modulating enzyme activity and receptor binding, which are critical mechanisms in many diseases.

The synthesis of Rac-(1R,2R)-2-{2-methyl(propan-2-yl)aminoethyl}cyclopropan-1-amine presents unique challenges due to the need to maintain stereochemical integrity during the reaction processes. However, modern synthetic methodologies have improved the efficiency and yield of producing such complex molecules. Techniques such as asymmetric catalysis and chiral auxiliary strategies have been particularly useful in achieving the desired stereochemical outcomes.

In the context of drug discovery, this compound represents an interesting scaffold for developing novel therapeutics. Its structural features make it a versatile building block that can be modified to enhance specific pharmacological properties. Researchers are currently investigating its potential in treating conditions such as inflammation and neurodegenerative diseases, where modulation of protein-protein interactions is key.

The pharmacokinetic profile of Rac-(1R,2R)-2-{2-methyl(propan-2-yl)aminoethyl}cyclopropan-1-amine is another area of active research. Understanding how this compound is metabolized and eliminated from the body is essential for optimizing its therapeutic potential. Preclinical studies have begun to explore its stability, solubility, and absorption characteristics, which will inform future drug formulation strategies.

One particularly exciting aspect of this compound is its potential in targeted therapy. The unique structural motif allows for precise tuning of interactions with biological targets, which could lead to more effective treatments with fewer side effects. This aligns with the broader trend in pharmaceutical development towards personalized medicine, where compounds are designed to interact specifically with individual patient profiles.

The regulatory landscape for such novel compounds is also evolving, with increasing emphasis on safety and efficacy data before clinical translation. Rac-(1R,2R)-2-{2-methyl(propan-2-yl)aminoethyl}cyclopropan-1-amine will need to undergo rigorous testing to meet regulatory standards before it can be considered for human use. However, its promising preclinical results suggest that it may soon enter clinical trials if further studies support its therapeutic potential.

Collaborations between academic institutions and pharmaceutical companies are playing a crucial role in advancing research on this compound. These partnerships allow for shared resources and expertise, accelerating the pace of discovery and development. The integration of high-throughput screening technologies has also facilitated rapid identification of lead compounds like Rac-(1R,2R)-2-{2-methyl(propan-2-yl)aminoethyl}cyclopropan-1-amine that show promise in early-stage testing.

The future directions for research on this compound include exploring its mechanism of action in greater detail and identifying new therapeutic applications. Advances in techniques such as single-crystal X-ray diffraction can provide high-resolution structures of complexes formed between this molecule and biological targets, offering valuable insights into its mode of interaction.

Overall, Rac-(1R,2R)-2-{2-methyl(propan-2-yl)aminoethyl}cyclopropan-1-amine (CAS No. 2227767-64-6) represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. As more data becomes available from ongoing studies, it will be increasingly clear whether this compound will emerge as a viable candidate for therapeutic development or serve as a valuable scaffold for future drug design efforts.

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